Cas no 957354-37-9 (1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole)

1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole structure
957354-37-9 structure
Product Name:1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole
CAS No:957354-37-9
MF:C10H8FN3O2
MW:221.187825202942
MDL:MFCD04049223
CID:3059410
PubChem ID:823304
Update Time:2025-04-21

1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-benzyl)-3-nitro-1H-pyrazole
    • 1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole
    • 1-[(2-Fluorophenyl)methyl]-3-nitro-1H-pyrazole
    • 1-(2-fluorobenzyl)-3-nitro-1H-pyrazole
    • 957354-37-9
    • AG-664/42811554
    • MFCD04049223
    • 1-[(2-fluorophenyl)methyl]-3-nitropyrazole
    • EN300-229683
    • BBL038389
    • AKOS015922181
    • 1-[(2-fluorophenyl)methyl]-3-nitro-pyrazole
    • AKOS000310202
    • STK305050
    • MDL: MFCD04049223
    • Inchi: 1S/C10H8FN3O2/c11-9-4-2-1-3-8(9)7-13-6-5-10(12-13)14(15)16/h1-6H,7H2
    • InChI Key: QEUHPOUUJCOAFQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CN1C=CC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 221.06005467Da
  • Monoisotopic Mass: 221.06005467Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 379.2±27.0 °C at 760 mmHg
  • Flash Point: 183.1±23.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole Security Information

1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM332488-1g
1-[(2-Fluorophenyl)methyl]-3-nitro-1h-pyrazole
957354-37-9 95%+
1g
$482 2024-07-18
abcr
AB422707-1 g
1-[(2-Fluorophenyl)methyl]-3-nitro-1H-pyrazole
957354-37-9
1g
€542.30 2023-04-24
abcr
AB422707-5 g
1-[(2-Fluorophenyl)methyl]-3-nitro-1H-pyrazole
957354-37-9
5g
€947.00 2023-04-24
abcr
AB422707-10 g
1-[(2-Fluorophenyl)methyl]-3-nitro-1H-pyrazole
957354-37-9
10g
€1330.40 2023-04-24
Fluorochem
025775-250mg
1-(2-Fluoro-benzyl)-3-nitro-1H-pyrazole
957354-37-9
250mg
£144.00 2022-03-01
Fluorochem
025775-1g
1-(2-Fluoro-benzyl)-3-nitro-1H-pyrazole
957354-37-9
1g
£287.00 2022-03-01
Fluorochem
025775-5g
1-(2-Fluoro-benzyl)-3-nitro-1H-pyrazole
957354-37-9
5g
£782.00 2022-03-01
Enamine
EN300-229683-0.05g
1-[(2-fluorophenyl)methyl]-3-nitro-1H-pyrazole
957354-37-9 95%
0.05g
$612.0 2024-06-20
Enamine
EN300-229683-0.1g
1-[(2-fluorophenyl)methyl]-3-nitro-1H-pyrazole
957354-37-9 95%
0.1g
$640.0 2024-06-20
Enamine
EN300-229683-0.25g
1-[(2-fluorophenyl)methyl]-3-nitro-1H-pyrazole
957354-37-9 95%
0.25g
$670.0 2024-06-20
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd